4-Bromo-N-methyl-N-(3-methylbutyl)aniline

• CAS No.: 91935-10-3
• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: 4-bromo-N-methyl-N-(3-methylbutyl)aniline
• InChI: InChI=1S/C12H18BrN/c1-10(2)8-9-14(3)12-6-4-11(13)5-7-12/h4-7,10H,8-9H2,1-3H3
• InChI Key: VLTUESNJRNHSDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN(C)C1=CC=C(C=C1)Br

Description

4-Bromo-N-methyl-N-(3-methylbutyl)aniline is a useful research compound. Its molecular formula is C12H18BrN and its molecular weight is 256.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 58 g of bromine in 60 ml of acetic acid was added dropwise at about 15° C. over one hour to a mixture of 64 g of the product of Step A in 300 ml of acetic acid and the mixture was stirred at 80° C. for 8 hours and was poured into iced water. The mixture was extracted with methylene chloride and the organic phase was washed with aqueous sodium bicarbonate, with water, dried and evaporated to dryness. The residue was distilled to obtain 70 g of N-methyl-N-(3-methylbutyl)-4-bromo-aniline boiling at 119° C. at 0.5 mm Hg.